Cas no 422509-53-3 ((S)-N-(1-Phenylethyl)dinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine)

• Product Name: (S)-N-(1-Phenylethyl)dinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine
• CAS No: 422509-53-3
• MF: C₂₈H₂₂NO₂P
• MW: 435.453547954559
• MDL: MFCD04973053
• CID: 326682
• PubChem ID: 24884731
• Update Time: 2025-04-19

(S)-N-(1-Phenylethyl)dinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine Chemical and Physical Properties

Names and Identifiers

• (S)-N-(1-Phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (11bS)?-N-?[(R)?-?1-?Phenylethyl]?-?dinaphtho[2,?1-?d:1',?2'-?f]?[1,?3,?2]?dioxaphosphepin-?4-?amine
• (+)-N-(1(R1-PHENYLETHYL)-DINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE), (11BS)
• (S)-(+)-(3,5-Dioxa-4-phospha-cyclohepta[2,1-a3,4-a']dinaphthalen-4-yl)[(1R)-1-phenylethyl]amine
• (S)-N-(1-Phenylethyl)dinaphtho-[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine,N-(1-phenylethyl)-, (11bS)- (9CI)
• (S,R)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a′]dinaphthalen-4-yl)-(1-phenylethyl)amine
• ]dinaphthalen-4-yl)[(1R)-1-phenylethyl]amine.
• 3,4-a&#039
• (+)-N-(1(R1-Phenylethyl)-dinaphtho[2,1-d:1′,2′-f][1,3,2]dioxaphosphepin-4-amine,.(11b,S)
• Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine,N-[(1S)-1-phenylethyl]-, (11bS)-
• 934705-43-8
• 556808-29-8
• SCHEMBL2853796
• 422509-53-3
• E82996
• 3,4-a']dinaphthalen-4-yl)[(1S)-1-phenylethyl]-aMine
• BP-12206
• 556808-28-7
• (S)-(+)-(3,5-Dioxa-4-phospha-cyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)[(1R)-1-phenylethyl]amine
• N-(1-Phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• 1258223-39-0
• N-(1-phenylethyl)-12,14-dioxa-13-phosphapentacyclo[13.8.0.0,.0,.0,]tricosa-1(23),2,4,6,8,10,15,17,19,21-decaen-7-amine
• CS-W011615
• N-(1-phenylethyl)-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• N-(1-phenylethyl)-12,14-dioxa-13-phosphapentacyclo[13.8.0.0^{2,11.0^{3,8.0^{18,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• (11bR)N-(1-Phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (S)-N-(1-Phenylethyl)dinaphtho[2,1-d:1,2-f][1,3,2]dioxaphosphepin-4-amine
• (11bS)-(S)-N-(1-Phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• 3,4-a']dinaphthalen-4-yl)[(1R)-1-phenylethyl]-aMine
• (11bS)-N-(1-Phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• N-(1-phenylethyl)-12,14-dioxa-13-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),.0(1),(2)(3)]tricosa-1(23),2,4,6,8,10,15,17,19,21-decaen-7-amine
• 3,4-a']dinaphthalen-4-yl)[(R)-1-phenylethyl]amine
• (11bR)-N-[(S)-1-Phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (11bR)-N-[(R)-1-Phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• N-(1-PHENYLETHYL)-12,14-DIOXA-13-PHOSPHAPENTACYCLO[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]TRICOSA-1(15),2(11),3,5,7,9,16,18,20,22-DECAEN-13-AMINE
• (S)-N-(1-Phenylethyl)dinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine

• MDL： MFCD04973053
• Inchi： 1S/C28H22NO2P/c1-19(20-9-3-2-4-10-20)29-32-30-25-17-15-21-11-5-7-13-23(21)27(25)28-24-14-8-6-12-22(24)16-18-26(28)31-32/h2-19,29H,1H3
• InChI Key： OXUOPBPAVLQNGC-UHFFFAOYSA-N
• SMILES： P1(NC(C)C2C=CC=CC=2)OC2C=CC3C=CC=CC=3C=2C2=C(C=CC3C=CC=CC2=3)O1

Computed Properties

• Exact Mass: 435.13900
• Monoisotopic Mass: 435.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Color/Form: Not available
• Melting Point: 213-220 °C
• Boiling Point: 634.3±48.0 °C at 760 mmHg
• Flash Point: 337.4±29.6 °C
• Solubility: Insuluble (1.0E-4 g/L) (25 ºC),
• PSA: 38.31000
• LogP: 8.97410
• Sensitiveness: moisture sensitive
• Specific Rotation: +3.5° (c 1.01, CHCl3)
• Solubility: Not available
• Vapor Pressure: No data available

(S)-N-(1-Phenylethyl)dinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds